4-(Bromomethyl)-2-(difluoromethoxy)pyridine
Cat. No. B595261
M. Wt: 238.032
InChI Key: HXWAYWSNGXCTEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09242970B2
Procedure details
A solution of (2-(difluoromethoxy)pyridin-4-yl)methanol (250 mg; 1.42 mmol) in anh. DCM (12 ml) was treated at rt with CBr4 (473 mg; 1.42 mmol), and with PPh3 (374 mg; 1.42 mmol). The resulting mixture was further stirred at rt, under nitrogen, for 1 h. Concentration to dryness under reduced pressure, and subsequent purification by FC (DCM) afforded 4-(bromomethyl)-2-(difluoromethoxy)pyridine as a yellow oil which was directly used for the next reaction. LC-MS (conditions A): tR=0.78 min.
Identifiers
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REACTION_CXSMILES
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[F:1][CH:2]([F:12])[O:3][C:4]1[CH:9]=[C:8]([CH2:10]O)[CH:7]=[CH:6][N:5]=1.C(Br)(Br)(Br)[Br:14].C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1>C(Cl)Cl>[Br:14][CH2:10][C:8]1[CH:7]=[CH:6][N:5]=[C:4]([O:3][CH:2]([F:12])[F:1])[CH:9]=1
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Inputs
Step One
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Name
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|
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Quantity
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250 mg
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Type
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reactant
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Smiles
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FC(OC1=NC=CC(=C1)CO)F
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Name
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Quantity
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473 mg
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Type
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reactant
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Smiles
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C(Br)(Br)(Br)Br
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Name
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Quantity
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12 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Two
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Name
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Quantity
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374 mg
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Type
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reactant
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Smiles
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C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The resulting mixture was further stirred at rt, under nitrogen, for 1 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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Concentration to dryness
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CUSTOM
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Type
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CUSTOM
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Details
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under reduced pressure, and subsequent purification by FC (DCM)
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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Type
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product
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Smiles
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BrCC1=CC(=NC=C1)OC(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
